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Compound of Interest

Compound Name: AZD1208

Cat. No.: B612199 Get Quote

Introduction
AZD1208 is a potent and orally bioavailable pan-Pim kinase inhibitor, targeting Pim-1, Pim-2,

and Pim-3 with high selectivity.[1][2] These serine/threonine kinases are crucial regulators of

cell survival, proliferation, and apoptosis.[3][4] Overexpression of Pim kinases is associated

with various hematological malignancies and solid tumors, making AZD1208 a valuable tool for

cancer research.[5] Proper preparation of AZD1208 stock solutions is critical for obtaining

accurate and reproducible results in cell-based assays. This document provides a detailed

protocol for the solubilization, storage, and use of AZD1208 in a research laboratory setting.

Physicochemical Properties of AZD1208
A summary of the key quantitative data for AZD1208 is presented below. This information is

essential for accurate stock solution preparation.
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Property Value Source

Molecular Weight 379.48 g/mol [6][7][8]

Molecular Formula C₂₁H₂₁N₃O₂S [1][2][7][9]

CAS Number 1204144-28-4 [1][2][7]

Appearance Powder [3]

Purity ≥98% (by HPLC) [2]

Solubility (DMSO)

≥ 10 mM.[1] Soluble to 20 mM

(7.59 mg/mL) with gentle

warming.[2][10] Up to 75

mg/mL (197.63 mM).[6]

Solubility (Water) Insoluble [1][6]

Solubility (Ethanol) Insoluble [1][6]

Mechanism of Action: PIM Kinase Inhibition
AZD1208 exerts its biological effects by inhibiting all three isoforms of the PIM kinase family.

PIM kinases are downstream effectors of many cytokine and growth factor signaling pathways,

including JAK/STAT. By phosphorylating target proteins such as BAD, 4EBP1, and p70S6K,

PIM kinases promote cell survival and proliferation. AZD1208 blocks these phosphorylation

events, leading to the induction of cell cycle arrest and apoptosis.[6][10]
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Caption: AZD1208 inhibits PIM kinases, blocking downstream pro-survival pathways.
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Experimental Protocols
Materials and Equipment

AZD1208 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Cell culture medium (e.g., RPMI, DMEM)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM AZD1208 Stock Solution
This protocol provides instructions for preparing a 10 mM stock solution in DMSO, a commonly

used concentration for cell culture experiments.

Preparation

Dissolution

Storage

Start 1. Calculate & Weigh
3.795 mg of AZD1208

2. Add 1 mL of
anhydrous DMSO 3. Vortex thoroughly

4. Warm gently at 37°C
(if needed)

5. Ensure complete
dissolution (clear solution)

No 6. Aliquot into
light-protected tubes

Yes
7. Store at -20°C or -80°C Stock Solution Ready
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Caption: Workflow for the preparation and storage of AZD1208 stock solution.

Step-by-Step Procedure:
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Calculation: Use the molecular weight (MW = 379.48 g/mol ) to determine the mass of

AZD1208 required. To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 x 10⁻³ mol/L x 1 x 10⁻³ L x 379.48 g/mol x 1000 mg/g = 3.795 mg

Weighing: Carefully weigh 3.795 mg of AZD1208 powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube or amber vial.

Solubilization: Add 1 mL of anhydrous DMSO to the tube containing the AZD1208 powder.[6]

[10] Use fresh, high-quality DMSO to avoid moisture, which can reduce solubility.[6]

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If

necessary, gently warm the tube at 37°C for 5-10 minutes and/or sonicate briefly to aid

dissolution.[1][10] Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, light-protected tubes.[11]

Storage and Stability
Proper storage is essential to maintain the activity of the AZD1208 inhibitor.

Solution Type
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years [3][9]

4°C Up to 2 years [3][9]

Stock Solution (in

DMSO)
-20°C

Several months to 1

year
[1][11]

-80°C Up to 2 years [3][11]

Note: For long-term storage of the stock solution, -80°C is recommended.[3][11] Avoid repeated

freeze-thaw cycles as this can degrade the compound.
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Protocol for Preparing Working Solutions
The stock solution must be diluted to a final working concentration in cell culture medium

immediately before use.

Determine Final Concentration: Decide on the final concentration of AZD1208 needed for

your experiment (e.g., 1 µM).

Serial Dilution (Recommended): To avoid precipitation and ensure homogeneity, perform a

serial dilution. First, dilute the 10 mM DMSO stock solution into a small volume of complete

cell culture medium to create an intermediate dilution. For example, add 1 µL of the 10 mM

stock to 999 µL of medium to get a 10 µM intermediate solution.

Final Dilution: Add the required volume of the intermediate solution to your cell culture plate

wells to achieve the final desired concentration. For example, add 100 µL of the 10 µM

intermediate solution to 900 µL of cell suspension in a well to get a final concentration of 1

µM.

Vehicle Control: Always include a vehicle control in your experiments. This should contain

the same final concentration of DMSO as the wells treated with AZD1208. For most cell

lines, the final DMSO concentration should be kept below 0.5% to avoid solvent-induced

cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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